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Compound of Interest

Compound Name: Propyphenazone-d3

Cat. No.: B574638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemical synthesis and

preparation of Propyphenazone-d3. This deuterated analog of Propyphenazone is primarily

utilized as an internal standard in pharmacokinetic and metabolic studies, as well as in

quantitative analysis by mass spectrometry.[1][2] The protocols outlined below are based on

established synthetic routes for Propyphenazone, adapted for the introduction of a deuterated

methyl group.

Introduction
Propyphenazone is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and

antipyretic properties.[3] Its deuterated form, Propyphenazone-d3, is a valuable tool in drug

metabolism and pharmacokinetic (DMPK) studies, allowing for precise quantification and

differentiation from the unlabeled drug. The deuterium labeling is typically on the 2-N-methyl

group, leading to a molecular weight increase of three units.[2][4]

Chemical and Physical Data
A summary of the key chemical and physical properties of Propyphenazone and its deuterated

analog is presented below.
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Property Propyphenazone
Propyphenazone-d3 (2-N-
methyl-d3)

Molecular Formula C₁₄H₁₈N₂O C₁₄H₁₅D₃N₂O

Molecular Weight 230.31 g/mol [3][5] 233.33 g/mol [2]

CAS Number 479-92-5[3] 162935-29-7[2]

Appearance White to off-white solid White to off-white solid[2]

Isotopic Purity Not Applicable ≥ 99 atom % D[2]

Synthesis Overview
The synthesis of Propyphenazone-d3 is a two-step process. The first step involves the

synthesis of the pyrazolone intermediate, 4-isopropyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-

pyrazol-3-one (also known as 4-isopropylantipyrine). The second and final step is the N-

methylation of this intermediate using a deuterated methylating agent, typically deuterated

methyl iodide (CD₃I).

Experimental Workflow
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Experimental Workflow for Propyphenazone-d3 Synthesis

Step 1: Synthesis of Pyrazolone Intermediate

Step 3: N-methylation with CD3I

Step 2: Synthesis of Deuterated Methyl Iodide (CD3I)

Purification

Analytical Characterization

Synthesis of Propyphenazone-d3

Step 1: Intermediate Synthesis Step 2: N-methylation

Ethyl 2-isopropylacetoacetate

4-Isopropylantipyrine Intermediate

+ Phenylhydrazine, CH3I, NaOH

Phenylhydrazine 4-Isopropylantipyrine Intermediate

Propyphenazone-d3

+ CD3I, K2CO3, Acetone

CD3I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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